Molecular Weight and Lipophilicity Differentiation vs. Des‑3‑Methyl Analog
The 3‑methyl group on the pyrazole ring distinguishes the target compound from its closest commercial congener, 2‑amino‑3‑(4‑chloro‑1H‑pyrazol‑1‑yl)‑2‑methylpropanamide (CAS 1249579‑28‑9). The target possesses a molecular formula of C₈H₁₃ClN₄O (MW 216.67 g·mol⁻¹) vs. C₇H₁₁ClN₄O (MW 202.64 g·mol⁻¹) for the comparator [1]. This additional methyl contributes a computed XLogP3 of −0.6 vs. −0.476, representing a ΔLogP of −0.124 and indicating marginally enhanced lipophilicity. The target also gains one additional rotatable bond (3 vs. 2), which modulates conformational sampling and may influence target‑binding entropy. The TPSA remains identical at 86.9 Ų, preserving polarity while altering hydrophobic surface area [1].
| Evidence Dimension | Molecular weight, lipophilicity (XLogP3), and rotatable bond count |
|---|---|
| Target Compound Data | MW = 216.67 g·mol⁻¹; XLogP3 = −0.6; Rotatable bonds = 3; TPSA = 86.9 Ų |
| Comparator Or Baseline | CAS 1249579-28-9: MW = 202.64 g·mol⁻¹; LogP = −0.476; Rotatable bonds = 2; TPSA = 86.9 Ų (estimated) |
| Quantified Difference | ΔMW = +14.03 g·mol⁻¹ (+6.9%); ΔLogP = −0.124 units; ΔRotatable bonds = +1 |
| Conditions | Computed physicochemical properties (XLogP3 algorithm; kuujia.com and Fluorochem datasheets) |
Why This Matters
In medicinal chemistry lead optimization, a ΔLogP of 0.1–0.2 units can meaningfully shift membrane permeability and non‑specific protein binding; the additional rotatable bond may also alter the entropic penalty upon target engagement, making the target compound a distinct chemical entity for SAR exploration rather than a substitute for the des‑methyl analog.
- [1] kuujia.com. CAS No. 1342582-01-7 – 2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide: Computed Properties. Available at: https://www.kuujia.com/cas-1342582-01-7.html (accessed 2026-05-04). View Source
